Cas no 959585-44-5 (methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate)

• Product Name: methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate
• CAS No: 959585-44-5
• MF: C₁₂H₁₉BN₂O₄
• MW: 266.101263284683
• MDL: MFCD16660239
• CID: 1025499
• PubChem ID: 60146089
• Update Time: 2025-11-07

methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-acetate
• [4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-acetic acid methyl ester
• methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetate
• methyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]acetate
• methyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate
• PubChem18525
• WNEGZRZFYCBUGX-UHFFFAOYSA-N
• BCP11783
• 6701AC
• SB14575
• OR36168
• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-acetate (ACI)
• methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate
• Methyl[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate
• (1-(2-Methoxy-2-oxoethyl)-1H-pyrazol-4-yl)boronic acid pinacol ester, 95%
• XH0391
• Methyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate
• DA-00149
• Y10238
• 1- (methoxycarbonylmethyl) -1H- pyrazole-4-boronic acid pinacol ester
• AKOS016003835
• Methyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-acetate
• 1H-PYRAZOLE-1-ACETIC ACID, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, METHYL ESTER
• 1-(Methoxycarbonylmethyl)pyrazole-4-boronic acid pinacol ester
• (1-(2-Methoxy-2-oxoethyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
• AS-3242
• 959585-44-5
• DTXSID70733792
• MFCD16660239
• SCHEMBL4099087
• CS-0041302

• MDL： MFCD16660239
• Inchi： 1S/C12H19BN2O4/c1-11(2)12(3,4)19-13(18-11)9-6-14-15(7-9)8-10(16)17-5/h6-7H,8H2,1-5H3
• InChI Key： WNEGZRZFYCBUGX-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)OC

Computed Properties

• Exact Mass: 266.14400
• Monoisotopic Mass: 266.1437873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• PSA: 62.58000
• LogP: 0.35530

Additional information on methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate

Introduction to Methyl 2-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]Acetate (CAS No. 959585-44-5)

Methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its CAS number 959585-44-5, represents a novel class of molecules with potential applications in drug discovery and molecular imaging. Its unique structural features, particularly the presence of a tetramethyl-1,3,2-dioxaborolan moiety and a pyrazole ring, make it a valuable intermediate in the synthesis of more complex bioactive molecules.

The tetramethyl-1,3,2-dioxaborolan group is a boron-containing heterocycle that is widely used in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The pyrazole ring, on the other hand, is a heterocyclic aromatic compound that is known for its biological activity and is found in numerous natural products and pharmaceuticals. The combination of these two structural elements in Methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate makes it an intriguing candidate for further investigation.

In recent years, there has been a surge in research focused on the development of new boron-containing compounds for therapeutic applications. Boronated pyrazoles have shown promise as anticancer agents due to their ability to interact with biological targets and induce apoptosis in cancer cells. The tetramethyl-1,3,2-dioxaborolan group enhances the stability and reactivity of these compounds, making them more suitable for pharmaceutical use. Methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate is being explored as a potential precursor for the synthesis of novel boronated pyrazoles with enhanced pharmacological properties.

The synthesis of Methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan)-1H-pyrazol-1-y]acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step in the synthesis is the introduction of the tetramethyl-1,3,2-dioxaborolan group onto the pyrazole ring via cross-coupling chemistry. This step is typically carried out using palladium catalysts and appropriate coupling partners under inert conditions. The resulting intermediate is then functionalized to produce the final product.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex boron-containing compounds like Methyl 2-[4-(tetramethyl-1,3,2-dioxaborlan) -1H-pyrazol -1 -yl]acetate. These advancements include the use of novel catalysts and ligands that improve reaction efficiency and selectivity. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize waste and reduce environmental impact.

The potential applications of Methyl 2-[4-(tetramethyl -1 ,3 ,2 -dioxaborlan -2 - yl ) - 1 H - pyrazol - 1 - y]acetate extend beyond drug discovery. It has shown promise as a building block for materials science applications due to its ability to form stable covalent bonds with other molecules. This property makes it useful in the development of new polymers and coatings with tailored properties.

In conclusion, Methyl 2-[4-(tetramethyl - 1 ,3 ,2 - dioxaborlan ) - 1 H - pyrazol - 1 - y]acetate (CAS No. 959585 -445) is a promising compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it an attractive candidate for further research and development.